![molecular formula C19H12N2O2S2 B3139964 4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate CAS No. 477862-34-3](/img/structure/B3139964.png)
4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate
Overview
Description
“4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate” is a chemical compound with the CAS number 477862-34-3 . It is used in various applications due to its unique physical and chemical properties .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “this compound”, has been a topic of interest due to their potential biological activities . Various methods have been used for the synthesis of thiophene derivatives, including condensation reactions like Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .Molecular Structure Analysis
The molecular formula of “this compound” is C19H12N2O2S2 . The molecular weight of this compound is 364.44 .Chemical Reactions Analysis
Thiophene derivatives are synthesized through various reactions, including heterocyclization of different substrates . The Gewald reaction, for instance, is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which produces aminothiophene derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular formula (C19H12N2O2S2) and molecular weight (364.44) .Scientific Research Applications
Synthesis and Crystal Structure
- A study conducted by Liu, Jian-chao, He, Hong-wu, and Ding, Ming-Wu (2006) explored the synthesis and crystal structure of a related compound, which highlights the methods and techniques applicable in creating and analyzing compounds like 4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate. Their research revealed specific details about crystal structure and bonding, which are crucial for understanding the properties of such compounds (Liu et al., 2006).
Chemical Reactions and Derivatives
- Research by Jianchao Liu and H. He (2008) focused on synthesizing novel thieno[3′,2′:5,6] pyrido[4,3-d]pyrimidinone derivatives using an aza-Wittig reaction. This study is significant for understanding the chemical reactions and pathways for synthesizing derivatives of this compound (Liu & He, 2008).
Biological Activity
- The work of M. Tolba, A. K. Kamal El‐Dean, Mostafa Ahmed, and R. Hassanien (2018) explored the biological activity of thienopyrimidine derivatives, highlighting their potential as antimicrobial and anti-inflammatory agents. This study is crucial for understanding the possible biological and pharmacological applications of this compound and its derivatives (Tolba et al., 2018).
Antioxidant Activity
- A study by Y Kotaiah, N Harikrishna, K Nagaraju, and C Venkata Rao (2012) investigated the antioxidant activity of certain thieno[2,3-d]pyrimidine derivatives. Their research is significant for exploring the potential health benefits and applications of these compounds (Kotaiah et al., 2012).
Synthesis Techniques
- Other studies have delved into various synthesis techniques and chemical properties of related compounds, providing a deeper understanding of the chemical behavior and potential applications of this compound. These include works by Bao Wen-yan (2010), N. Pokhodylo, O. Shyyka, R. Savka, M. Obushak (2010), X. Jing, Z. Li, L. Wu, C. Yan (2011), and others (Wen-yan, 2010), (Pokhodylo et al., 2010), (Jing et al., 2011).
Mechanism of Action
While the specific mechanism of action for “4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate” is not explicitly mentioned in the search results, pyrimidines, a class of compounds to which this molecule belongs, are known to exhibit a range of pharmacological effects, including antioxidant, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory activities .
properties
IUPAC Name |
[4-(4-thiophen-2-ylpyrimidin-2-yl)phenyl] thiophene-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12N2O2S2/c22-19(17-4-2-12-25-17)23-14-7-5-13(6-8-14)18-20-10-9-15(21-18)16-3-1-11-24-16/h1-12H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCVWHVKCQRDYQF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NC(=NC=C2)C3=CC=C(C=C3)OC(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12N2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301184024 |
Source
|
| Record name | 4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301184024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
364.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
477862-34-3 |
Source
|
| Record name | 4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=477862-34-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-[4-(2-Thienyl)-2-pyrimidinyl]phenyl 2-thiophenecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301184024 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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